898289-61-7(2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde) Price
This page is the exclusive Price page for 898289-61-7(2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde
C12H9F3N2O
254.207873106003
715061
2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| TRC | B489465-10mg | trc | 10mg | $ 50.00 | 07 Jun. 2022 | ||
| TRC | B489465-50mg | trc | 50mg | $ 135.00 | 07 Jun. 2022 | ||
| TRC | B489465-100mg | trc | 100mg | $ 210.00 | 07 Jun. 2022 | ||
| abcr | AB222964-1 g | abcr | 1g | €275.70 | 26 Jan. 2023 | ||
| Apollo Scientific | PC8544-250mg | apolloscientific | 97% | 250mg | £115.00 | 02 Sep. 2023 | |
| Apollo Scientific | PC8544-1g | apolloscientific | 97% | 1g | £235.00 | 02 Sep. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530020-250mg | le yan | 98% | 250mg | ¥1100.00 | 26 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530020-1g | le yan | 98% | 1g | ¥2248.00 | 26 Apr. 2024 |
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shandong Jing Kun Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hangzhou Cedareal Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises